2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate

• Molecular Formula: C18H26N2O7S2
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 2-methoxyethyl 1-ethylsulfonyl-5-(ethylsulfonylamino)-2,6-dimethylindole-3-carboxylate
• InChI: InChI=1S/C18H26N2O7S2/c1-6-28(22,23)19-15-11-14-16(10-12(15)3)20(29(24,25)7-2)13(4)17(14)18(21)27-9-8-26-5/h10-11,19H,6-9H2,1-5H3
• InChI Key: PLDRSNQDNQPXLE-UHFFFAOYSA-N
• SMILES: CCS(=O)(=O)NC1=C(C=C2C(=C1)C(=C(N2S(=O)(=O)CC)C)C(=O)OCCOC)C
• Canonical SMILES: CCS(=O)(=O)NC1=CC2=C(C=C1C)N(C(=C2C(=O)OCCOC)C)S(=O)(=O)CC

Description

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate, also known as ESI-09, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. ESI-09 is a small molecule inhibitor of the ion channel TMEM16A, which is involved in the regulation of calcium-activated chloride channels in various tissues.

Mechanism of Action

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate acts as a small molecule inhibitor of the ion channel TMEM16A, which is involved in the regulation of calcium-activated chloride channels in various tissues. By blocking the activity of TMEM16A, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate can inhibit the growth and metastasis of cancer cells, as well as reduce inflammation and improve lung function in respiratory diseases.
Biochemical and Physiological Effects:
2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been shown to have a range of biochemical and physiological effects in various tissues. In cancer cells, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate can inhibit cell proliferation and induce apoptosis, leading to the inhibition of tumor growth and metastasis. In respiratory tissues, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate can reduce inflammation and improve lung function by blocking the activity of TMEM16A. In addition, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been shown to have vasodilatory effects, which may be beneficial in the treatment of hypertension and other cardiovascular diseases.

Advantages and Limitations for Lab Experiments

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has several advantages for use in lab experiments, including its small size, high potency, and selectivity for TMEM16A. However, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate, including the development of more potent and selective inhibitors of TMEM16A, the investigation of the role of TMEM16A in other diseases and physiological processes, and the development of new therapeutic applications for 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate in cancer, respiratory, and cardiovascular diseases. In addition, further studies are needed to better understand the mechanism of action and potential side effects of 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate, as well as its pharmacokinetics and pharmacodynamics in vivo.

Synthesis Methods

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate can be synthesized using a multi-step process involving several chemical reactions. The first step involves the reaction of 2,6-dimethylindole-3-carboxylic acid with ethyl chloroformate to form an intermediate, which is then reacted with ethylsulfonyl chloride to obtain the ethylsulfonyl derivative. The final step involves the reaction of the ethylsulfonyl derivative with 2-methoxyethylamine and triethylamine to obtain 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate.

Scientific Research Applications

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been studied for its potential therapeutic applications in various fields of research. In cancer research, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been shown to inhibit the growth and metastasis of cancer cells by blocking the activity of TMEM16A. In addition, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been studied for its potential use in the treatment of cystic fibrosis, asthma, and other respiratory diseases, as well as in the treatment of hypertension and other cardiovascular diseases.